Cas no 57289-64-2 ((S)-Dimethyl 2-acetamidosuccinate)

• Product Name: (S)-Dimethyl 2-acetamidosuccinate
• CAS No: 57289-64-2
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 946767
• PubChem ID: 13818106
• Update Time: 2025-06-10

(S)-Dimethyl 2-acetamidosuccinate Chemical and Physical Properties

Names and Identifiers

• (S)-Dimethyl 2-acetamidosuccinate
• dimethyl (2S)-2-acetamidobutanedioate
• L-Aspartic acid, N-acetyl-, dimethyl ester
• N-Α-ACETYL-L-ASPARTIC ACID Α,Β-DIMETHYL ESTER
• Dimethyl 2-(acetylamino)succinate #
• BS-49994
• (S)-Dimethyl2-acetamidosuccinate
• F75781
• dimethyl acetyl-L-aspartate
• N-alpha-Acetyl-L-aspartic acid alpha,beta-dimethyl ester
• Q63395474
• DTXSID30550467
• 1,4-DIMETHYL (2S)-2-ACETAMIDOBUTANEDIOATE
• N-ACETYL-ASPARTIC ACID DIMETHYLESTER
• CS-0188372
• 57289-64-2
• Dimethyl N-acetyl-L-aspartate
• SCHEMBL468839

• Inchi： 1S/C8H13NO5/c1-5(10)9-6(8(12)14-3)4-7(11)13-2/h6H,4H2,1-3H3,(H,9,10)/t6-/m0/s1
• InChI Key： VRPXVQSXUIFMKQ-LURJTMIESA-N
• SMILES： O(C)C([C@H](CC(=O)OC)NC(C)=O)=O

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.7Ų

Additional information on (S)-Dimethyl 2-acetamidosuccinate

Comprehensive Overview of (S)-Dimethyl 2-acetamidosuccinate (CAS No. 57289-64-2): Properties, Applications, and Industry Insights

(S)-Dimethyl 2-acetamidosuccinate (CAS No. 57289-64-2) is a chiral ester derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound, characterized by its acetamido and succinate functional groups, is a valuable building block in asymmetric synthesis. Its enantiomeric purity and stereoselective reactivity make it a preferred choice for researchers developing APIs (Active Pharmaceutical Ingredients) and fine chemicals.

The growing demand for chiral auxiliaries and asymmetric catalysts has propelled interest in (S)-Dimethyl 2-acetamidosuccinate. Recent trends in green chemistry highlight its potential in solvent-free reactions and biocatalytic transformations, aligning with the industry's shift toward sustainable practices. Searches for "biodegradable chiral synthons" and "eco-friendly ester derivatives" reflect this focus, positioning CAS No. 57289-64-2 as a compound of interest for environmentally conscious applications.

Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying the purity and configuration of (S)-Dimethyl 2-acetamidosuccinate. Users frequently search for "HPLC methods for chiral separation" and "NMR characterization of succinate esters," underscoring the need for robust quality control protocols. The compound's stability under inert atmospheres and sensitivity to hydrolysis are also common discussion points in forums dedicated to advanced synthetic methodologies.

In pharmaceutical research, (S)-Dimethyl 2-acetamidosuccinate serves as a precursor for peptide mimetics and enzyme inhibitors. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry has been explored in recent studies, addressing queries like "succinate esters in drug design" and "chiral building blocks for CNS therapeutics." These applications align with the rising investment in targeted drug delivery systems and personalized medicine.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability of CAS No. 57289-64-2. Searches for "GMP-grade chiral intermediates" and "bulk suppliers of acetamidosuccinates" indicate market priorities. Regulatory compliance, particularly with REACH and ICH guidelines, further ensures its suitability for global supply chains.

Emerging applications in material science, such as polymer crosslinking agents, demonstrate the versatility of (S)-Dimethyl 2-acetamidosuccinate. Its bifunctional reactivity enables modifications of biodegradable polymers, resonating with searches for "sustainable polymer additives" and "green material precursors." This interdisciplinary relevance underscores its potential beyond traditional chemical synthesis.

In summary, (S)-Dimethyl 2-acetamidosuccinate (CAS No. 57289-64-2) bridges academic research and industrial innovation. Its alignment with trends in sustainability, pharmaceutical development, and advanced materials ensures continued relevance. For researchers and manufacturers alike, understanding its properties and applications is key to leveraging its full potential.